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Introduction
Chemonucleolysis is a minimally invasive procedure that involves the injection of an enzyme

into a herniated intervertebral disc to dissolve the nucleus pulposus, thereby relieving pressure

on nerve roots.[1] For several decades, the primary enzyme used for this purpose was

chymopapain, a proteolytic enzyme derived from the latex of the papaya fruit (Carica papaya).

[2][3] This technical guide provides an in-depth historical overview of chymopapain's role in

chemonucleolysis research, detailing its mechanism of action, key experimental protocols, and

a summary of the quantitative data from significant clinical studies.

Historical Development
The journey of chymopapain in chemonucleolysis is a compelling story of innovation, clinical

success, and eventual decline due to safety concerns.

1941: Chymopapain is first isolated from the latex of the papaya tree.[1]
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1956: Dr. Lewis Thomas observes that intravenous injections of papain, a related enzyme,

dissolve the cartilage in rabbits' ears, sparking interest in its potential for treating cartilage-

related disorders.[4]

1964: Dr. Lyman Smith, inspired by Thomas's work, publishes the first report on

chemonucleolysis, describing the direct injection of chymopapain into the intervertebral disc

to degrade the nucleus pulposus.[1][5] His initial work established the potential of this

technique in animal models before moving to clinical applications.[1]

1960s-1980s: Numerous clinical studies are conducted to evaluate the efficacy and safety of

chymopapain. The first formulation, known as Discase and produced by Baxter-Travenol,

showed a success rate of approximately 70% in patients who would have otherwise required

surgery.[1][5]

1971: Chymopapain gains approval for use in Canada, Britain, and Australia.[4]

1974: The U.S. FDA withholds approval based on a controversial study that showed placebo

injections to be equally effective.[4]

1979: A purer formulation called Chymodiactin is introduced by Smith Laboratories, which

was designed to reduce adverse events and increase stability.[1][6]

1982: After a new series of clinical trials, Chymodiactin receives FDA approval in the United

States.[1][4] Chymopapain becomes a widely used alternative to surgery for lumbar disc

herniation throughout the 1980s and 1990s.[1][6]

1999-2003: The production of Chymodiactin is discontinued, effectively removing

chymopapain from the market in many countries, including the US in 2003.[1][6][7] The

decline was attributed to concerns about severe allergic reactions, including anaphylaxis,

and the advent of improved surgical techniques.[3]

Mechanism of Action
Chymopapain is a cysteine protease that functions by breaking down the proteoglycans within

the nucleus pulposus of an intervertebral disc.[1][2] The nucleus pulposus is a gelatinous

structure primarily composed of water, collagen, and proteoglycans. The proteoglycans are
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large molecules that attract and retain water, which is responsible for the turgor and load-

bearing capacity of the disc.

The enzymatic action of chymopapain depolymerizes the chondromucoprotein component of

the proteoglycans.[2][8] This leads to a rapid reduction in the water-binding capacity of the

nucleus pulposus, causing it to shrink in volume.[2][3] The subsequent decrease in intradiscal

pressure alleviates the compression of adjacent nerve roots, which is the primary cause of

sciatic pain.[1][7] Studies have shown a significant increase in urinary glycosaminoglycan,

particularly chondroitin sulphate, following chemonucleolysis, confirming the breakdown of

proteoglycans in the intervertebral disc.[9]
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Mechanism of Chymopapain Action

Experimental Protocols
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The administration of chymopapain required a precise and carefully executed protocol to

ensure both efficacy and safety. The general workflow for clinical application is outlined below.

Patient Selection
Ideal candidates for chemonucleolysis were patients with a confirmed single-level lumbar disc

herniation who experienced persistent leg pain (sciatica) and had not responded to at least six

weeks of conservative treatment.[10] Contraindications included previous surgery at the same

disc level, significant spinal stenosis, and known allergies to papaya or its products.[10]

Pre-Procedure
To mitigate the risk of anaphylaxis, some protocols recommended pretreatment with histamine-

receptor antagonists.[1] Skin testing for sensitivity to chymopapain was also performed in

some cases.[7]

Injection Procedure
The procedure was typically performed under local anesthesia with intravenous sedation,

allowing the patient to provide feedback if a nerve was stimulated by the needle.[10] Using

fluoroscopic guidance, a needle was inserted into the center of the herniated disc.[2][4] The

correct placement was confirmed before injecting the enzyme. The typical dose was 2 to 4

nanokatals per disc.[2]

Post-Procedure
Patients were monitored for several hours for any signs of an allergic reaction. Back pain and

muscle spasms were common side effects following the injection.[1][11] Most patients were

hospitalized for a short period, typically two to five days, and could return to a full work

schedule within two months.[4]
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Quantitative Data from Clinical Research
The efficacy and safety of chymopapain have been documented in numerous studies. The

data presented below summarizes key findings from various clinical trials and reviews.

Efficacy of Chymopapain
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Study/Revie
w

Number of
Patients

Success
Rate

Comparator
Comparator
Success
Rate

Citation

Javid et al.

(RCT)
108

82% (at 6

months)
Placebo 41% [1]

Meta-analysis

(5 RCTs)
446

Superior to

placebo
Placebo - [1]

Pooled

Results (3

RCTs)

234

2.6 times

greater odds

of success

Placebo - [12]

Uncontrolled

Trials Review
2,845 75% - - [11]

Two Double-

Blind,

Placebo-

Controlled

Studies

Not specified
73% and

80%
Placebo

Significantly

lower
[11][13]

Maroon et al.

(1976)
48

58% (marked

improvement)
- - [14]

Shields et al.

(1987)
150

40% (overall

success)
- - [15]

Gogan and

Fraser (1985)
105

75.2%

(marked

improvement)

- - [16]

Mayo Clinic

10-Year

Follow-Up

268
80.1% (relief

of leg pain)
- - [17]

5-Year

Randomized

Study

100 (50 per

group)
72% Collagenase 52% [18]
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Safety and Adverse Events
The most significant concern with chymopapain was the risk of anaphylaxis, a severe,

potentially fatal allergic reaction.

Adverse Event Reported Incidence Notes Citations

Anaphylaxis 0.4% - 1%
Occurred more

frequently in women.
[1][4][7][11]

Serious Adverse

Events
1.6%

From a meta-analysis

of over 10,000

patients.

[1]

Back Pain/Spasm Most common
Frequently reported

post-injection.
[1][11]

Mortality Rate ~0.14%

Comparable to that of

lumbar disc surgery at

the time.

[4][7]

Neurological

Complications
Rare

Risk increased with

improper injection

technique.

[3][10]

Conclusion
Chymopapain chemonucleolysis represented a significant advancement in the treatment of

lumbar disc herniation, offering a less invasive alternative to surgery for a substantial period.[1]

Its history underscores the classic drug development trajectory of promising efficacy tempered

by significant safety concerns. While the risk of anaphylaxis and the development of more

advanced surgical techniques ultimately led to its withdrawal from the market, the pioneering

research into chymopapain paved the way for the development of other minimally invasive

spine treatments.[1][3][6] The story of chymopapain remains a crucial case study for

researchers and drug development professionals in the fields of orthopedics and pain

management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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